![molecular formula C15H13N3O4S B279425 2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl pyridine-4-carboxylate](/img/structure/B279425.png)
2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl pyridine-4-carboxylate
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Overview
Description
2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl pyridine-4-carboxylate, also known as DABPY, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. This compound has been synthesized using various methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, and advantages and limitations in lab experiments. In
Mechanism of Action
The mechanism of action of 2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl pyridine-4-carboxylate is not fully understood, but it is believed to involve the inhibition of various enzymes and receptors. This compound has been found to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition results in an increase in acetylcholine levels, which can improve cognitive function. This compound has also been found to inhibit the activity of various kinases, including protein kinase C and c-Src kinase, which are involved in cell signaling pathways.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been found to inhibit the growth of various bacterial and fungal strains, including Staphylococcus aureus and Candida albicans. This compound has also been found to inhibit the proliferation of various cancer cell lines, including breast cancer and prostate cancer. In addition, this compound has been found to improve cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One advantage of using 2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl pyridine-4-carboxylate in lab experiments is its broad-spectrum antimicrobial and anticancer activity. This makes it a potential candidate for the development of new antibiotics and anticancer drugs. Another advantage is its ability to improve cognitive function, which could be useful in the development of new treatments for neurodegenerative diseases. However, one limitation of using this compound in lab experiments is its potential toxicity, as it has been found to be cytotoxic at high concentrations.
Future Directions
There are several future directions for research on 2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl pyridine-4-carboxylate. One direction is the development of new antibiotics and anticancer drugs based on the structure of this compound. Another direction is the investigation of the mechanism of action of this compound, including its effects on various enzymes and receptors. Additionally, further research is needed to determine the potential toxicity of this compound and its effects on human health. Overall, this compound has the potential to be a valuable tool in scientific research and the development of new treatments for various diseases.
Synthesis Methods
2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl pyridine-4-carboxylate can be synthesized using various methods, including the reaction of 4-pyridinecarboxylic acid with 2-aminobenzothiazole-3-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). This reaction results in the formation of this compound, which can be purified using column chromatography or recrystallization.
Scientific Research Applications
2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl pyridine-4-carboxylate has been studied extensively for its potential applications in scientific research. It has been found to have antimicrobial and anticancer properties, making it a potential candidate for the development of new antibiotics and anticancer drugs. This compound has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease, as it has been found to inhibit the aggregation of amyloid-beta peptides.
Properties
Molecular Formula |
C15H13N3O4S |
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Molecular Weight |
331.3 g/mol |
IUPAC Name |
2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl pyridine-4-carboxylate |
InChI |
InChI=1S/C15H13N3O4S/c19-15(11-5-7-16-8-6-11)22-10-9-17-14-12-3-1-2-4-13(12)23(20,21)18-14/h1-8H,9-10H2,(H,17,18) |
InChI Key |
XAXWIFZUKHVINK-UHFFFAOYSA-N |
Isomeric SMILES |
C1=CC=C2C(=C1)C(=NS2(=O)=O)NCCOC(=O)C3=CC=NC=C3 |
SMILES |
C1=CC=C2C(=C1)C(=NS2(=O)=O)NCCOC(=O)C3=CC=NC=C3 |
Canonical SMILES |
C1=CC=C2C(=C1)C(=NS2(=O)=O)NCCOC(=O)C3=CC=NC=C3 |
Origin of Product |
United States |
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